Cas no 1270403-65-0 (4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid)

• Product Name: 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid
• CAS No: 1270403-65-0
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 6451195
• PubChem ID: 84695091
• Update Time: 2025-07-02

4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid
• 1270403-65-0
• EN300-1968754

• Inchi： 1S/C10H11ClFNO2/c11-8-5-6(12)1-2-7(8)9(13)3-4-10(14)15/h1-2,5,9H,3-4,13H2,(H,14,15)
• InChI Key： JUIHAPRCQJCPJI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC(=O)O)N)F

Computed Properties

• Exact Mass: 231.0462344g/mol
• Monoisotopic Mass: 231.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid

Introduction to 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid (CAS No. 1270403-65-0)

4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid, identified by the chemical identifier CAS No. 1270403-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acids derivatives, characterized by its unique structural motif that combines a butanoic acid backbone with a fluorophenyl substituent. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate in the synthesis of biologically active molecules.

The molecular structure of 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid consists of a four-carbon chain (butanoic acid) with an amino group at the fourth carbon position and a phenyl ring substituted with chlorine and fluorine atoms. This specific arrangement imparts distinct electronic and steric properties, making it a valuable building block for drug discovery and development. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in many pharmacological agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their improved pharmacokinetic profiles. 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid exemplifies this trend, as its structural features are conducive to designing molecules with enhanced efficacy and reduced toxicity. Researchers have leveraged its scaffold to develop novel therapeutic agents targeting various diseases, including oncology, neurology, and inflammatory disorders.

One of the most compelling aspects of 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By incorporating this compound into drug candidates, scientists aim to modulate kinase activity selectively, thereby treating diseases more effectively while minimizing side effects.

Recent studies have highlighted the potential of 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes, and inhibiting aberrant interactions can lead to therapeutic benefits. The compound’s ability to mimic natural amino acids while introducing fluorinated and chlorinated groups allows for precise targeting of PPIs, opening new avenues for drug design.

The synthesis of 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid involves multi-step organic reactions, typically starting from commercially available precursors such as 2-chloro-4-fluorobenzaldehyde and butyric acid derivatives. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These synthetic strategies underscore the compound’s importance as a synthetic intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 1270403-65-0 has shown promise in materials science and agrochemical research. Its unique structural features make it a candidate for developing novel polymers with enhanced mechanical properties or agrochemicals with improved environmental profiles. The versatility of this compound underscores its significance beyond traditional pharmaceutical uses.

The growing interest in 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid has led to increased production scales and optimization efforts in industrial settings. Manufacturers are focusing on sustainable synthetic routes that minimize waste and energy consumption, aligning with global trends toward green chemistry. These efforts not only improve cost-efficiency but also contribute to environmental stewardship in chemical manufacturing.

Future research directions for CAS No. 1270403-65-0 include exploring its potential in drug repurposing initiatives. By re-evaluating existing data on related compounds, scientists may uncover new therapeutic applications for this molecule or derivatives thereof. Such repurposing efforts can accelerate drug development timelines and reduce costs associated with discovering entirely new molecules from scratch.

The regulatory landscape for compounds like 4-amino-4-(2-chloro-4-fluorophenyl)butanoic acid is also evolving, with agencies increasingly emphasizing safety and environmental impact assessments during drug development. Compliance with these regulations ensures that pharmaceutical products derived from this compound meet stringent quality standards while minimizing ecological footprints.

In conclusion, CAS No. 1270403-65-0 represents a significant advancement in medicinal chemistry, offering a versatile scaffold for developing innovative therapeutics. Its structural features make it particularly well-suited for applications in kinase inhibition, PPI modulation, and other areas where precise molecular targeting is essential. As research continues to uncover new possibilities for this compound, its role in addressing global health challenges is likely to expand further.